N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C14H10F2N2O3/c1-8-2-3-9(6-13(8)18(20)21)14(19)17-12-5-4-10(15)7-11(12)16/h2-7H,1H3,(H,17,19)
• InChI Key: JLDNHZBCPWFBQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F)[N+](=O)[O-]
• Molecular Formula: C14H10F2N2O3
• Molecular Weight: 292.24 g/mol

Description

N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide, also known as Diflapolin, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it an important tool for researchers in various fields.

Mechanism of Action

N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide works by binding to the voltage-gated sodium channels in cells, which affects the flow of ions across the cell membrane. This, in turn, affects the ability of cells to generate and transmit electrical signals.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide has been shown to have a range of biochemical and physiological effects, including the modulation of sodium channel activity, the inhibition of cell proliferation, and the induction of apoptosis. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide is its ability to selectively target voltage-gated sodium channels, which makes it a valuable tool for researchers studying these channels. However, N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide is also known to have some limitations, including its relatively low potency and its potential for off-target effects.

Future Directions

There are several potential future directions for research involving N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide. One area of interest is the development of new therapeutic agents based on the structure of this compound. Another potential direction is the investigation of the effects of N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide on other ion channels and cellular processes. Additionally, further research is needed to fully understand the potential advantages and limitations of N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide for use in laboratory experiments.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide involves a multi-step process that begins with the reaction of 2,4-difluoroaniline with 4-methyl-3-nitrobenzoic acid. This reaction produces an intermediate compound, which is then treated with thionyl chloride to form the final product.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-methyl-3-nitrobenzamide has been used in a range of scientific research applications, including studies on the function of ion channels and the development of new therapeutic agents. This compound has been shown to be particularly useful in the study of voltage-gated sodium channels, which play a key role in the transmission of nerve impulses.